N-(benzo[d][1,3]dioxol-5-yl)-2-(5-phenylisoxazol-3-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C18H14N2O4/c21-18(19-13-6-7-15-17(8-13)23-11-22-15)10-14-9-16(24-20-14)12-4-2-1-3-5-12/h1-9H,10-11H2,(H,19,21)
• InChI Key: RBPKHQAPABUFLM-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CC3=NOC(=C3)C4=CC=CC=C4
• Molecular Formula: C18H14N2O4
• Molecular Weight: 322.3 g/mol

Description

“N-(benzo[d][1,3]dioxol-5-yl)-2-(5-phenylisoxazol-3-yl)acetamide” is a complex organic compound. It contains a benzodioxole group (benzo[d][1,3]dioxol-5-yl), an isoxazole ring (5-phenylisoxazol-3-yl), and an acetamide group (N-(…)-acetamide). The benzodioxole group is a type of aromatic ether that is often found in various pharmaceuticals and natural products. The isoxazole ring is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom, which is found in various drugs due to its diverse biological activities. The acetamide group is a functional group that consists of an acetyl group single-bonded to a nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The benzodioxole group might undergo electrophilic aromatic substitution reactions, while the isoxazole ring might participate in nucleophilic substitution reactions.

Scientific Research Applications

1. Synthesis and Pharmacological Activities

N-(benzo[d][1,3]dioxol-5-yl)-2-(5-phenylisoxazol-3-yl)acetamide is part of a class of compounds known for their various pharmacological activities. It is an important precursor for the preparation of derivatives with potential applications in medicinal chemistry. Studies focus on synthesizing and characterizing these compounds for potential pharmacological uses, including antimicrobial and anticonvulsant activities (Khodot & Rakitin, 2022).

2. Anticonvulsant Evaluation

Research has been conducted on derivatives of N-(benzo[d][1,3]dioxol-5-yl)-2-(5-phenylisoxazol-3-yl)acetamide for their anticonvulsant properties. These studies involve the synthesis of various derivatives and their evaluation using different tests, such as the maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures in mice. The aim is to discover compounds with significant anticonvulsant activity and favorable pharmacokinetic properties (Nath et al., 2021).

3. Antibacterial and Antifungal Applications

Compounds derived from N-(benzo[d][1,3]dioxol-5-yl)-2-(5-phenylisoxazol-3-yl)acetamide have been synthesized and evaluated for their antimicrobial activities. These studies involve testing against various bacterial and fungal strains to determine the efficacy of these compounds as potential antimicrobial agents (Rezki, 2016).